Cas no 2324499-33-2 (N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide)

• Product Name: N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide
• CAS No: 2324499-33-2
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 5412351
• PubChem ID: 146081011
• Update Time: 2025-05-20

N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2324499-33-2
• N-(1,1-Dioxo-2,3,4,5-tetrahydro-1lambda6-benzothiepin-5-yl)prop-2-enamide
• Z2517211417
• EN300-7473391
• N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide

• Inchi： 1S/C13H15NO3S/c1-2-13(15)14-11-7-5-9-18(16,17)12-8-4-3-6-10(11)12/h2-4,6,8,11H,1,5,7,9H2,(H,14,15)
• InChI Key： QYVXUQJOUWSFBL-UHFFFAOYSA-N
• SMILES： C(NC1C2=CC=CC=C2S(=O)(=O)CCC1)(=O)C=C

Computed Properties

• Exact Mass: 265.07726451g/mol
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 533.9±50.0 °C(Predicted)
• pka: 13.61±0.20(Predicted)

Additional information on N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide

Comprehensive Overview of N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide (CAS No. 2324499-33-2)

N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide, identified by its CAS number 2324499-33-2, is a specialized organic compound with a unique structural framework. This molecule features a benzothiepin core, a seven-membered heterocyclic ring containing sulfur and oxygen, which is further functionalized with an acrylamide moiety. The presence of the sulfone group (-SO2-) and the tetrahydro configuration enhances its stability and potential reactivity, making it a subject of interest in pharmaceutical and materials science research.

Recent trends in chemical research highlight a growing demand for sulfur-containing heterocycles, particularly those with sulfone functionalities, due to their diverse biological activities and applications in drug discovery. Compounds like N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide are often explored for their potential as kinase inhibitors or anti-inflammatory agents, aligning with current searches for "novel sulfone-based therapeutics" and "heterocyclic drug candidates." The acrylamide group also opens avenues for polymer chemistry, resonating with queries about "functional monomers for smart materials."

The synthesis of CAS 2324499-33-2 typically involves multi-step organic reactions, including cyclization and amide coupling, which are frequently discussed in academic forums and patent literature. Researchers often search for "efficient synthetic routes to benzothiepin derivatives" or "green chemistry approaches for sulfone-containing compounds," reflecting the need for sustainable methodologies. This compound's molecular weight and logP values suggest moderate solubility, a critical parameter for bioavailability studies—a hot topic in medicinal chemistry circles.

From an industrial perspective, N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide may serve as a building block for advanced materials, such as self-healing polymers or conductive coatings, addressing trending searches like "high-performance polymeric additives." Its structural motifs are also relevant to agrochemical research, where sulfone derivatives are investigated for crop protection—a sector with rising global interest due to food security concerns.

Analytical characterization of this compound employs techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry, topics frequently queried by quality control professionals. The thermal stability of CAS 2324499-33-2 makes it suitable for high-temperature applications, a feature highlighted in material science discussions about "thermostable organic compounds."

In conclusion, N-(2,3,4,5-Tetrahydro-1,1-dioxido-1-benzothiepin-5-yl)-2-propenamide represents a versatile scaffold bridging pharmaceutical and material sciences. Its structural uniqueness and functional adaptability align with contemporary research priorities, from targeted drug design to sustainable material development, ensuring its continued relevance in scientific exploration.